2-Bromo-3-methyl-1-(piperidin-1-yl)butan-1-one

• IUPAC Name: 2-bromo-3-methyl-1-piperidin-1-ylbutan-1-one
• InChI: InChI=1S/C10H18BrNO/c1-8(2)9(11)10(13)12-6-4-3-5-7-12/h8-9H,3-7H2,1-2H3
• InChI Key: NWPLYOWYQKNZNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)N1CCCCC1)Br
• Molecular Formula: C10H18BrNO
• Molecular Weight: 248.16 g/mol

Description

“2-Bromo-3-methyl-1-(piperidin-1-yl)butan-1-one” is a chemical compound with the molecular formula C10H18BrNO and a molecular weight of 248.16. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “2-Bromo-3-methyl-1-(piperidin-1-yl)butan-1-one” consists of a bromine atom attached to the second carbon in the butanone chain. The third carbon is substituted with a methyl group, and the first carbon is attached to a piperidin-1-yl group.

Physical And Chemical Properties Analysis

“2-Bromo-3-methyl-1-(piperidin-1-yl)butan-1-one” is stored under freezing conditions. Other physical and chemical properties such as boiling point are not specified.

Scientific Research Applications

Asymmetric Synthesis and Piperazine Derivatives

A study demonstrated the asymmetric synthesis of enantiomerically pure 3-substituted piperidines from a lactam via a bromo derivative, illustrating the compound's utility in the synthesis of complex piperazine derivatives with potential applications in medicinal chemistry and asymmetric synthesis methodologies (Micouin et al., 1994).

Synthesis and Pharmacological Properties

Research has been conducted on the synthesis, pharmacological properties, and use of derivatives of 1-phenyl-3-(piperidin-1-yl)propan- and butan-1-ols, demonstrating the compound's role in the development of pharmacologically active molecules (Vardanyan, 2018).

Captodative Effect in Organic Synthesis

A study explored the reaction of piperidine with 3-bromo-3-buten-2-one, leading to the formation of captodative formyl- and acyl(amino)alkenes, showcasing the compound's significance in organic synthesis and the captodative effect (Rulev et al., 2003).

Radical Cyclization for Spiroindole Derivatives

Radical cyclization techniques using bromophenylamino derivatives have been applied to produce spiroindole derivatives, highlighting the compound's utility in synthesizing complex organic structures with potential applications in drug development and organic chemistry (Sulsky et al., 1999).

Synthesis of Azapyranoses Analogs

Another study focused on the synthesis of a branched-chain analogue of azapyranoses from a derivative, demonstrating the compound's application in the synthesis of sugar analogs with potential therapeutic uses (Budzińska & Sas, 2001).

Spiroindole Piperidinones Synthesis

Research on the synthesis of spiro[indole-3,4′-piperidin]-2-ones from 1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid and 2-bromoaniline has provided insights into efficient synthetic routes for creating complex spiro compounds (Freund & Mederski, 2000).